N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-2-(naphthalen-2-yloxy)acetamide

• IUPAC Name: N-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C22H21N5O3/c1-2-29-19-11-8-18(9-12-19)27-21(24-25-26-27)14-23-22(28)15-30-20-10-7-16-5-3-4-6-17(16)13-20/h3-13H,2,14-15H2,1H3,(H,23,28)
• InChI Key: UCIOXQCRDSHNLH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)COC3=CC4=CC=CC=C4C=C3
• Molecular Formula: C22H21N5O3
• Molecular Weight: 403.4 g/mol

Description

N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-2-(naphthalen-2-yloxy)acetamide, also known as ETNA, is a novel compound that has gained attention in the scientific community due to its potential as a therapeutic agent. ETNA belongs to the class of tetrazole-containing compounds, which have been found to exhibit a wide range of biological activities.

Scientific Research Applications

Synthesis and Characterization

• Computational and Pharmacological Evaluation : Research has focused on the synthesis and evaluation of novel derivatives, including those related to naphthalene, for their pharmacological potential. Studies have shown that certain derivatives exhibit moderate to potent activities in various assays, including tumor inhibition and anti-inflammatory effects (Faheem, 2018).
• Anti-HIV Activity : A series of naphthalene derivatives have been synthesized and evaluated for their inhibitory activity against HIV-1 and HIV-2, with some compounds showing promising results in vitro (Zhan et al., 2010).

Biological Activities

• Anticancer Potential : Certain naphthalene derivatives have been synthesized and evaluated for their in vitro anticancer activity, with some showing moderate activity against breast cancer cell lines (Salahuddin et al., 2014).
• Anti-Parkinson's Activity : Some derivatives have been studied for their anti-Parkinson's activity, showing potential in in vivo models for neuroprotective effects (Gomathy et al., 2012).

Chemical Properties and Applications

• Nano Magnetite Catalysis : The role of nano magnetite (Fe3O4) as an efficient catalyst for the synthesis of naphthalene derivatives under certain conditions has been explored, highlighting the utility of such catalysts in facilitating complex reactions (Mokhtary & Torabi, 2017).
• Photophysical Properties for OLEDs : Organotin compounds derived from Schiff bases, including those related to naphthalene, have been synthesized and characterized for their potential application in organic light-emitting diodes (OLEDs), demonstrating the versatility of these compounds in material science applications (García-López et al., 2014).